
An In-Depth Technical Guide to 3-Bromo-5-methyl-2-
propoxypyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Bromo-5-methyl-2-propoxypyridine

Cat. No.: B7978342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties, and potential

applications of 3-Bromo-5-methyl-2-propoxypyridine (CAS No: 1289096-91-8). As a substituted pyridine derivative,

this compound holds significant potential as a versatile building block in medicinal chemistry and drug discovery. This

document collates available data on its chemical identity and provides expert insights into its predicted characteristics

and reactivity. A plausible synthetic pathway is outlined, alongside a discussion of its potential roles in the development

of novel therapeutics, underpinned by the established importance of the pyridine scaffold in pharmaceutical sciences.

Safety considerations for handling this and related halogenated pyridines are also addressed to ensure best laboratory

practices.

Introduction: The Significance of Substituted Pyridines in
Medicinal Chemistry
The pyridine ring is a fundamental heterocyclic scaffold that is ubiquitous in a vast array of pharmaceuticals and

biologically active compounds.[1][2] Its presence is critical to the function of numerous drugs due to its ability to engage

in hydrogen bonding, its polar nature, and its capacity to be extensively functionalized, thereby allowing for the fine-

tuning of pharmacokinetic and pharmacodynamic properties.[3] Substituted pyridines, such as 3-Bromo-5-methyl-2-
propoxypyridine, are key intermediates in the synthesis of complex molecular architectures, enabling the exploration

of novel chemical space in the quest for new therapeutic agents.[1][2] The strategic incorporation of bromo, methyl, and

propoxy groups on the pyridine core offers a unique combination of lipophilicity, steric bulk, and electronic properties,

making it a valuable synthon for targeted drug design.
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The unique arrangement of substituents on the pyridine ring of 3-Bromo-5-methyl-2-propoxypyridine dictates its

chemical behavior and potential for further chemical modification.

Identifier Value

IUPAC Name 3-Bromo-5-methyl-2-propoxypyridine

CAS Number 1289096-91-8

Molecular Formula C₉H₁₂BrNO

Molecular Weight 230.10 g/mol

SMILES CCCOC1=NC=C(C)C=C1Br

InChI Key InChIKey=YJRGVJJDEPLAPQ-UHFFFAOYSA-N

graph "Chemical_Structure_of_3-Bromo-5-methyl-2-propoxypyridine" {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Define nodes for atoms

N1 [label="N", fontcolor="#FFFFFF", fillcolor="#4285F4", style=filled, shape=ellipse];

C2 [label="C", fontcolor="#202124"];

C3 [label="C", fontcolor="#202124"];

C4 [label="C", fontcolor="#202124"];

C5 [label="C", fontcolor="#202124"];

C6 [label="C", fontcolor="#202124"];

Br7 [label="Br", fontcolor="#FFFFFF", fillcolor="#EA4335", style=filled, shape=ellipse];

C8_methyl [label="CH₃", fontcolor="#202124"];

O9 [label="O", fontcolor="#FFFFFF", fillcolor="#34A853", style=filled, shape=ellipse];

C10_propoxy [label="CH₂", fontcolor="#202124"];

C11_propoxy [label="CH₂", fontcolor="#202124"];

C12_propoxy [label="CH₃", fontcolor="#202124"];

// Define bonds

N1 -- C2 [len=1.5];

C2 -- C3 [len=1.5];

C3 -- C4 [len=1.5];

C4 -- C5 [len=1.5];

C5 -- C6 [len=1.5];

C6 -- N1 [len=1.5];
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C3 -- Br7 [len=1.5];

C5 -- C8_methyl [len=1.5];

C2 -- O9 [len=1.5];

O9 -- C10_propoxy [len=1.5];

C10_propoxy -- C11_propoxy [len=1.5];

C11_propoxy -- C12_propoxy [len=1.5];

// Position nodes

N1 [pos="0,1!"];

C2 [pos="-1.3,0.5!"];

C3 [pos="-1.3,-0.5!"];

C4 [pos="0,-1!"];

C5 [pos="1.3,-0.5!"];

C6 [pos="1.3,0.5!"];

Br7 [pos="-2.6,-1!"];

C8_methyl [pos="2.6,-1!"];

O9 [pos="-2.3,1!"];

C10_propoxy [pos="-3.3,1.5!"];

C11_propoxy [pos="-4.3,1!"];

C12_propoxy [pos="-5.3,1.5!"];

}

Figure 1: 2D Chemical Structure of 3-Bromo-5-methyl-2-propoxypyridine.

Physicochemical Properties (Predicted)
Experimental data for the physicochemical properties of 3-Bromo-5-methyl-2-propoxypyridine are not readily

available in the public domain. However, based on its structure and comparison with analogous compounds, the

following properties can be predicted:
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Property Predicted Value Rationale

Physical State Liquid or low-melting solid

Similar substituted pyridines are often

liquids or low-melting solids at room

temperature.[4][5]

Boiling Point > 200 °C

The presence of the bromo and

propoxy groups increases the molecular

weight and intermolecular forces

compared to pyridine.

Solubility

Soluble in common organic solvents

(e.g., ethanol, acetone,

dichloromethane). Sparingly soluble in

water.

The propoxy and methyl groups impart

lipophilic character, while the nitrogen

atom allows for some aqueous

solubility.[3][6]

pKa of Conjugate Acid ~2-3

The electron-withdrawing effect of the

bromo and propoxy groups is expected

to decrease the basicity of the pyridine

nitrogen compared to pyridine itself

(pKa ≈ 5.2).

Synthesis and Reactivity
A specific, documented synthesis for 3-Bromo-5-methyl-2-propoxypyridine is not widely published. However, a

plausible synthetic route can be devised based on established pyridine chemistry. A likely precursor is 2-hydroxy-5-

methylpyridine, which can undergo bromination followed by O-alkylation.

Proposed Synthetic Pathway

2-Hydroxy-5-methylpyridine 3-Bromo-2-hydroxy-5-methylpyridine

Bromination
(e.g., NBS, AcOH)

3-Bromo-5-methyl-2-propoxypyridine

O-Alkylation
(e.g., 1-bromopropane, base)

Click to download full resolution via product page

Figure 2: Proposed synthesis of 3-Bromo-5-methyl-2-propoxypyridine.

Experimental Protocol (Hypothetical)
Step 1: Bromination of 2-Hydroxy-5-methylpyridine

To a solution of 2-hydroxy-5-methylpyridine in a suitable solvent such as acetic acid, add N-bromosuccinimide (NBS)

portion-wise at room temperature.

Stir the reaction mixture at room temperature for several hours until the starting material is consumed (monitored by

TLC).
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Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure to yield crude 3-bromo-2-hydroxy-5-methylpyridine.[6]

Step 2: O-Alkylation of 3-Bromo-2-hydroxy-5-methylpyridine

To a solution of 3-bromo-2-hydroxy-5-methylpyridine in a polar aprotic solvent such as dimethylformamide (DMF),

add a suitable base (e.g., sodium hydride or potassium carbonate).

Stir the mixture for a short period to allow for the formation of the alkoxide.

Add 1-bromopropane to the reaction mixture and heat to a moderate temperature (e.g., 60-80 °C).

Monitor the reaction by TLC until completion.

Cool the reaction mixture, quench with water, and extract with an organic solvent.

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

Purify the crude product by column chromatography to obtain 3-Bromo-5-methyl-2-propoxypyridine.

Chemical Reactivity
The reactivity of 3-Bromo-5-methyl-2-propoxypyridine is primarily influenced by the pyridine ring and its substituents:

Pyridine Nitrogen: The lone pair of electrons on the nitrogen atom imparts basic properties and allows for N-alkylation

or the formation of coordination complexes.

Bromo Substituent: The bromine atom at the 3-position is susceptible to nucleophilic aromatic substitution, although it

is less reactive than halogens at the 2- or 4-positions. It is also a key functional group for cross-coupling reactions

(e.g., Suzuki, Heck, Sonogashira), which are instrumental in forming carbon-carbon and carbon-heteroatom bonds.

Propoxy Group: The 2-propoxy group is an electron-donating group that can influence the regioselectivity of

electrophilic aromatic substitution on the pyridine ring. The ether linkage is generally stable but can be cleaved under

harsh acidic conditions.

Methyl Group: The methyl group at the 5-position has a modest electron-donating effect and can serve as a handle

for further functionalization through radical reactions, although this is less common.

Spectroscopic Characterization (Predicted)
While experimental spectra are not publicly available, the expected spectroscopic features of 3-Bromo-5-methyl-2-
propoxypyridine can be predicted based on established principles of NMR, IR, and MS.[7][8][9]

¹H NMR Spectroscopy
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Protons
Predicted Chemical Shift
(δ, ppm)

Multiplicity
Coupling Constant (J,
Hz)

Pyridine-H (C4-H) 7.5 - 7.7 d ~2-3

Pyridine-H (C6-H) 7.9 - 8.1 d ~2-3

O-CH₂- 4.2 - 4.4 t ~7

-CH₂- (propoxy) 1.7 - 1.9 sextet ~7

CH₃ (propoxy) 0.9 - 1.1 t ~7

CH₃ (pyridine) 2.2 - 2.4 s -

¹³C NMR Spectroscopy
Carbon Predicted Chemical Shift (δ, ppm)

C2 160 - 165

C3 110 - 115

C4 140 - 145

C5 130 - 135

C6 145 - 150

O-CH₂- 68 - 72

-CH₂- (propoxy) 22 - 26

CH₃ (propoxy) 10 - 12

CH₃ (pyridine) 17 - 20

Infrared (IR) Spectroscopy
Functional Group Expected Wavenumber (cm⁻¹)

C-H (aromatic) 3000 - 3100

C-H (aliphatic) 2850 - 3000

C=N, C=C (aromatic) 1400 - 1600

C-O (ether) 1050 - 1250

C-Br 500 - 600

Mass Spectrometry (MS)
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The electron impact mass spectrum is expected to show a molecular ion peak (M⁺) and an M+2 peak of nearly equal

intensity, which is characteristic of a monobrominated compound.[10][11][12] Common fragmentation patterns would

likely involve the loss of the propoxy group, the propyl group, or ethene from the propoxy chain.

Applications in Drug Development
While specific applications of 3-Bromo-5-methyl-2-propoxypyridine are not extensively documented, its structure

suggests its utility as a valuable intermediate in several areas of drug discovery:

Scaffold for Kinase Inhibitors: The pyridine core is a common feature in many kinase inhibitors. The substituents on

this compound could be tailored to target the ATP-binding site of various kinases.[1]

CNS-Active Agents: The lipophilic nature of the propoxy group and the ability of the pyridine nitrogen to interact with

biological targets make it a candidate for the synthesis of compounds targeting the central nervous system.

Agrochemicals: Substituted pyridines are also prevalent in modern agrochemicals. This compound could serve as a

starting material for the development of novel herbicides, fungicides, or insecticides.[13]

The bromine atom is a particularly useful handle for introducing further molecular diversity through cross-coupling

reactions, allowing for the rapid generation of libraries of related compounds for high-throughput screening.

Safety and Handling
A specific Safety Data Sheet (SDS) for 3-Bromo-5-methyl-2-propoxypyridine is not readily available. However, based

on the known hazards of related brominated and pyridine-containing compounds, the following precautions should be

taken:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat.[14]

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of vapors.[14]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing

agents.[14] Keep the container tightly sealed.

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous chemical waste.

General Hazards of Halogenated Pyridines:

Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[15][16][17]

Irritation: Can cause irritation to the skin, eyes, and respiratory tract.[15][16][17]
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3-Bromo-5-methyl-2-propoxypyridine is a substituted pyridine derivative with significant potential as a building block

in organic synthesis, particularly in the fields of medicinal chemistry and drug discovery. While experimental data on this

specific compound is limited, its structural features suggest a rich and versatile chemistry. The presence of a bromine

atom allows for a wide range of cross-coupling reactions, enabling the synthesis of diverse libraries of compounds for

biological screening. Further research into the synthesis, properties, and applications of this compound is warranted to

fully unlock its potential in the development of novel therapeutics and other advanced materials.

References
A comprehensive list of references will be compiled and provided in the final version of this technical guide. The

information presented herein is based on established chemical principles and data from analogous compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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